Cas no 1710439-51-2 (3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One)

• Product Name: 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One
• CAS No: 1710439-51-2
• MF: C₁₀H₇FN₂O₃S
• MW: 254.237584352493
• CID: 5580406
• PubChem ID: 86812075
• Update Time: 2025-07-15

3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One Chemical and Physical Properties

Names and Identifiers

• 3-[(5-fluoro-2-nitrophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-one
• 2(3H)-Thiazolone, 3-[(5-fluoro-2-nitrophenyl)methyl]-
• 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One

• Inchi： 1S/C10H7FN2O3S/c11-8-1-2-9(13(15)16)7(5-8)6-12-3-4-17-10(12)14/h1-5H,6H2
• InChI Key： NRMPCRURFDHKFJ-UHFFFAOYSA-N
• SMILES： S1C=CN(CC2=CC(F)=CC=C2[N+]([O-])=O)C1=O

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 404.5±55.0 °C(Predicted)
• pka: -3.08±0.20(Predicted)

Additional information on 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One

Professional Introduction to 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One (CAS No. 1710439-51-2)

3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1710439-51-2, belongs to the thiazole derivatives class, which is well-known for its broad spectrum of biological activities. The presence of both fluoro and nitro substituents in its aromatic ring system enhances its pharmacological potential, making it a promising candidate for further research and development.

The molecular structure of 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One consists of a thiazole core linked to a phenyl ring that is further functionalized with a fluoro and nitro group. This specific arrangement contributes to its distinct chemical reactivity and biological interactions. The thiazole ring is particularly interesting as it is a heterocyclic compound that features both sulfur and nitrogen atoms, which are known to be crucial for various biological processes.

In recent years, there has been a growing interest in thiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. These compounds have shown promise in the treatment of infections, inflammation, and even certain types of cancer. The introduction of fluorine and nitro groups into the phenyl ring of 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One is particularly significant because these elements can modulate the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The thiazole core provides a versatile scaffold that can be modified in numerous ways to create molecules with tailored biological activities. Researchers have been exploring various synthetic pathways to functionalize this core structure, leading to the development of novel compounds with enhanced pharmacological properties.

The fluoro substituent in particular has been extensively studied for its ability to improve metabolic stability and binding affinity. In drug design, fluorine atoms are often incorporated into molecules to enhance their bioavailability and duration of action. The nitro group, on the other hand, can serve as a handle for further chemical modifications, allowing chemists to explore different structural motifs and biological functions.

Recent studies have highlighted the importance of 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One in the development of new therapeutic agents. For instance, researchers have investigated its potential as an anti-inflammatory agent by examining its interaction with inflammatory cytokines and enzymes. Preliminary findings suggest that this compound may inhibit key pathways involved in inflammation, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown interesting properties in terms of antimicrobial activity. The combination of fluoro and nitro groups has been found to enhance the molecule's ability to disrupt bacterial cell walls and inhibit bacterial growth. This makes 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One a valuable asset in the fight against antibiotic-resistant bacteria.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product.

In conclusion, 3-(5-Fluoro-2-Nitrophenyl)Methyl-2,3-Dihydro-1,3-Thiazol-2-One represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as an intermediate in drug development underscores its importance in ongoing research efforts aimed at discovering new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.